Cas no 2171757-86-9 (tert-butyl 3-{3-amino-1-azabicyclo2.2.2octan-3-yl}-3-hydroxypyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-{3-amino-1-azabicyclo2.2.2octan-3-yl}-3-hydroxypyrrolidine-1-carboxylate
• CAS No: 2171757-86-9
• MF: C₁₆H₂₉N₃O₃
• MW: 311.419764280319
• CID: 6440598
• PubChem ID: 165734037
• Update Time: 2025-07-21

tert-butyl 3-{3-amino-1-azabicyclo2.2.2octan-3-yl}-3-hydroxypyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-{3-amino-1-azabicyclo2.2.2octan-3-yl}-3-hydroxypyrrolidine-1-carboxylate
• EN300-1642001
• 2171757-86-9
• tert-butyl 3-{3-amino-1-azabicyclo[2.2.2]octan-3-yl}-3-hydroxypyrrolidine-1-carboxylate

• Inchi： 1S/C16H29N3O3/c1-14(2,3)22-13(20)19-9-6-15(21,10-19)16(17)11-18-7-4-12(16)5-8-18/h12,21H,4-11,17H2,1-3H3
• InChI Key： JDDRBNGVZDYIFF-UHFFFAOYSA-N
• SMILES： OC1(CN(C(=O)OC(C)(C)C)CC1)C1(CN2CCC1CC2)N

Computed Properties

• Exact Mass: 311.22089180g/mol
• Monoisotopic Mass: 311.22089180g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 79Ų

Additional information on tert-butyl 3-{3-amino-1-azabicyclo2.2.2octan-3-yl}-3-hydroxypyrrolidine-1-carboxylate

Recent Advances in the Study of tert-butyl 3-{3-amino-1-azabicyclo[2.2.2]octan-3-yl}-3-hydroxypyrrolidine-1-carboxylate (CAS: 2171757-86-9)

The compound tert-butyl 3-{3-amino-1-azabicyclo[2.2.2]octan-3-yl}-3-hydroxypyrrolidine-1-carboxylate (CAS: 2171757-86-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This bicyclic amine derivative, characterized by its unique structural features, has shown promising potential in the development of novel therapeutic agents. Recent studies have focused on its synthesis, pharmacological properties, and applications in drug discovery, particularly in targeting neurological and infectious diseases.

One of the key advancements in the synthesis of this compound involves the optimization of stereoselective routes to achieve high yields and purity. Researchers have reported improved methodologies for the introduction of the tert-butyl carbamate protecting group and the subsequent functionalization of the azabicyclo[2.2.2]octane core. These synthetic strategies are critical for scaling up production and ensuring reproducibility in preclinical studies.

Pharmacological evaluations have revealed that tert-butyl 3-{3-amino-1-azabicyclo[2.2.2]octan-3-yl}-3-hydroxypyrrolidine-1-carboxylate exhibits notable activity as a modulator of specific neurotransmitter receptors. Preliminary in vitro and in vivo studies suggest its potential as a lead compound for the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Additionally, its structural motif has been explored in the design of antimicrobial agents, with promising results against drug-resistant bacterial strains.

Recent computational studies have further elucidated the binding interactions of this compound with biological targets. Molecular docking and dynamics simulations have provided insights into its mechanism of action, highlighting the importance of the hydroxyl and amino functional groups in mediating target engagement. These findings are instrumental in guiding the rational design of derivatives with enhanced potency and selectivity.

In conclusion, the ongoing research on tert-butyl 3-{3-amino-1-azabicyclo[2.2.2]octan-3-yl}-3-hydroxypyrrolidine-1-carboxylate underscores its versatility and potential in medicinal chemistry. Future studies are expected to explore its clinical applications and further optimize its pharmacological profile. The compound's unique structure and biological activity make it a valuable candidate for the development of next-generation therapeutics.